Cas no 192322-50-2 (CGP71683 hydrochloride)

• Product Name: CGP71683 hydrochloride
• CAS No: 192322-50-2
• MF: C₂₆H₃₀ClN₅O₂S
• MW: 512.06670331955
• MDL: MFCD07783999
• CID: 825129
• PubChem ID: 9849276
• Update Time: 2025-10-12

CGP71683 hydrochloride Chemical and Physical Properties

Names and Identifiers

• CGP 71683 HYDROCHLORIDE
• N-[[4-[[(4-aminoquinazolin-2-yl)amino]methyl]cyclohexyl]methyl]naphthalene-1-sulfonamide,hydrochloride
• GNF-Pf-1864
• N-[[trans-4-[[(4-AMino-2-quinazolinyl)aMino]Methyl]cyclohexyl]Methyl]-1-naphthalenesulfonaMidehydrochloride
• UNII-45B73P82A3
• N-[[trans-4-[[(4-Amino-2-quinazolinyl)amino]methyl]cyclohexyl]methyl]-1-naphthalenesulfonamide monohydrochloride
• CGP 71683
• CGP71683HCl
• N-[[TRANS-4-[[(4-AMINO-2-QUINAZOLINYL)AMINO]METHYL]CYCLOHEXYL]METHYL]-1-NAPHTHALENESULFONAMIDE HYDROCHLORIDE
• 1-Naphthalenesulfonamide, N-[[trans-4-[[(4-amino-2-quinazolinyl)amino]methyl]cyclohexyl]methyl]-, hydrochloride (1:1)
• CGP 71683 HCl
• CGP 71683A
• cgp71683 hydrochloride
• CGP71683A
• 45B73P82A3
• CGP 71683 A
• BCP20871
• BN0599
• AK00799287
• B6971
• CGP-71683A HCl
• CHEMBL582005
• CGP 71683A HCl
• cgp-71683a free base hydrochloride
• J-012430
• CS-0029390
• 192322-50-2
• CGP 71683A hydrochloride
• N-{[(1R,4R)-4-{[(4-AMINOQUINAZOLIN-2-YL)AMINO]METHYL}CYCLOHEXYL]METHYL}NAPHTHALENE-1-SULFONAMIDE HYDROCHLORIDE
• Q27258822
• N-[[4-[[(4-aminoquinazolin-2-yl)amino]methyl]cyclohexyl]methyl]naphthalene-1-sulfonamide;hydrochloride
• DA-72125
• CGP-71683A?
• AS-75042
• N-rel-(((1r,4r)-4-(((4-Aminoquinazolin-2-yl)amino)methyl)cyclohexyl)methyl)naphthalene-1-sulfonamide hydrochloride
• ZB0040
• CHEMBL5307800
• EX-A8791A
• 1-NAPHTHALENESULFONAMIDE, N-((4-(((4-AMINO-2-QUINAZOLINYL)AMINO)METHYL)CYCLOHEXYL)METHYL)-, MONOHYDROCHLORIDE, TRANS-
• 192322-50-2 (HCl)
• HY-107723
• GLXC-02412
• 1-Naphthalenesulfonamide, N-((trans-4-(((4-amino-2-quinazolinyl)amino)methyl)cyclohexyl)methyl)-, hydrochloride (1:1)
• CGP-71683A
• 1-NAPHTHALENESULFONAMIDE, N-((TRANS-4-(((4-AMINO-2-QUINAZOLINYL)AMINO)METHYL)CYCLOHEXYL)METHYL)-, MONOHYDROCHLORIDE
• CGP 71683A; CGP71683A; CGP-71683 HCl
• D80521
• N-[(4-{[(4-aminoquinazolin-2-yl)amino]methyl}cyclohexyl)methyl]naphthalene-1-sulfonamide hydrochloride
• N-(((1r,4r)-4-(((4-aminoquinazolin-2-yl)amino)methyl)cyclohexyl)methyl)naphthalene-1-sulfonamide hydrochloride
• SCHEMBL225992
• AKOS024456984
• CGP71683 hydrochloride

• MDL： MFCD07783999
• Inchi： 1S/C26H29N5O2S.ClH/c27-25-22-9-3-4-10-23(22)30-26(31-25)28-16-18-12-14-19(15-13-18)17-29-34(32,33)24-11-5-7-20-6-1-2-8-21(20)24;/h1-11,18-19,29H,12-17H2,(H3,27,28,30,31);1H
• InChI Key： DIQDKUNCSVFGHH-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC2C=CC=CC1=2)(NCC1CCC(CNC2N=C(C3C=CC=CC=3N=2)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 511.18100
• Monoisotopic Mass: 511.1808741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Solubility: H2O: ~14 mg/mL, soluble
• PSA: 118.38000
• LogP: 7.48990

CGP71683 hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on CGP71683 hydrochloride

Introduction to CGP71683 hydrochloride (CAS No: 192322-50-2) and Its Recent Research Applications

The compound CGP71683 hydrochloride, identified by the chemical identifier CAS No 192322-50-2, has emerged as a significant molecule in the field of pharmaceutical research and development. This compound, a hydrochloride salt, belongs to a class of synthetic organic molecules that have garnered considerable attention due to their potential biological activities. The hydrochloride form enhances the solubility and bioavailability of the parent compound, making it more suitable for various in vitro and in vivo studies.

Recent advancements in the study of CGP71683 hydrochloride have highlighted its role as a promising candidate in multiple therapeutic areas. One of the most notable applications has been its investigation as a potential modulator of neurotransmitter systems. Research indicates that this compound may interact with specific receptors in the central nervous system, which could make it valuable in the development of treatments for neurological disorders such as depression, anxiety, and cognitive impairments.

In particular, studies have demonstrated that CGP71683 hydrochloride exhibits properties that are similar to certain serotonin receptor antagonists. This similarity suggests that it could influence serotoninergic pathways, which are known to be dysregulated in various mental health conditions. The ability of this compound to modulate these pathways without causing excessive side effects has made it an attractive subject for further investigation.

Furthermore, the pharmacokinetic profile of CGP71683 hydrochloride has been thoroughly examined. Its stability in biological systems and favorable absorption, distribution, metabolism, and excretion (ADME) properties make it a suitable candidate for clinical trials. These characteristics are crucial for ensuring that the compound reaches its target sites in sufficient concentrations to elicit a therapeutic response while minimizing adverse effects.

Another area where CGP71683 hydrochloride has shown promise is in the field of inflammation and immunomodulation. Preliminary research suggests that this compound may interact with inflammatory pathways, potentially reducing inflammation without triggering off-target effects. This property is particularly relevant given the increasing recognition of inflammation as a contributing factor in a wide range of chronic diseases, including autoimmune disorders and metabolic syndromes.

The synthesis and characterization of CGP71683 hydrochloride have also been subjects of interest in synthetic chemistry circles. The development of efficient synthetic routes not only ensures a stable supply of the compound for research purposes but also allows for modifications that could enhance its pharmacological properties. Advances in synthetic methodologies have enabled researchers to produce analogs of CGP71683 hydrochloride with tailored biological activities, expanding its potential applications.

One particularly innovative approach has been the use of computational modeling to predict and optimize the interactions between CGP71683 hydrochloride and its biological targets. These computational studies have provided valuable insights into the molecular mechanisms underlying its effects, guiding the design of more effective derivatives. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The safety profile of CGP71683 hydrochloride has also been carefully evaluated through preclinical studies. These studies have focused on assessing both acute and chronic toxicity, as well as potential long-term side effects. The results have been encouraging, showing that at appropriate dosages, the compound does not exhibit significant toxicity or adverse reactions. This safety profile is essential for advancing into human clinical trials and ultimately translating laboratory findings into viable therapeutic options.

As research continues to unfold, the therapeutic potential of CGP71683 hydrochloride is likely to expand further. Ongoing clinical trials are expected to provide more definitive evidence regarding its efficacy and safety in treating various conditions. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in unlocking the full therapeutic promise of this compound.

In conclusion, CGP71683 hydrochloride (CAS No: 192322-50-2) represents a significant advancement in pharmaceutical research. Its unique chemical properties, combined with promising preclinical data, position it as a valuable candidate for treating neurological disorders, inflammatory conditions, and possibly other diseases where modulation of neurotransmitter or inflammatory pathways is beneficial. As further research unfolds and clinical trials progress, this compound is poised to make meaningful contributions to modern medicine.